N(alpha)-(N,N-Dimethylcarbamoyl)-alpha-azaornithine phenyl ester
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N(alpha)-(N,N-Dimethylcarbamoyl)-alpha-azaornithine phenyl ester, also known as DMAPA-OPE, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a potent inhibitor of ornithine decarboxylase (ODC), an enzyme that plays a crucial role in the biosynthesis of polyamines, which are essential for cell growth and proliferation.
Mechanism of Action
N(alpha)-(N,N-Dimethylcarbamoyl)-alpha-azaornithine phenyl ester inhibits ODC by binding to the active site of the enzyme and preventing the decarboxylation of ornithine to form putrescine, which is the first step in the biosynthesis of polyamines. Polyamines are essential for cell growth and proliferation, and their overexpression has been linked to cancer development. By inhibiting ODC, this compound reduces the levels of polyamines, which leads to the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have antitumor effects in various types of cancer, including breast, prostate, and colon cancer. Its inhibition of ODC leads to the reduction of polyamine levels, which results in the inhibition of cell growth and proliferation. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Advantages and Limitations for Lab Experiments
N(alpha)-(N,N-Dimethylcarbamoyl)-alpha-azaornithine phenyl ester has several advantages for lab experiments. It is a potent inhibitor of ODC, and its antitumor effects have been demonstrated in vitro and in vivo. It is also relatively stable and can be stored for long periods of time. However, this compound has some limitations. It is a toxic compound and must be handled with care. Its solubility in aqueous solutions is limited, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the study of N(alpha)-(N,N-Dimethylcarbamoyl)-alpha-azaornithine phenyl ester. One area of research is the development of more potent and selective inhibitors of ODC. Another area of research is the investigation of the potential use of this compound in combination with other anticancer agents. Additionally, the development of new delivery methods for this compound could improve its efficacy and reduce its toxicity. Finally, the study of the mechanism of action of this compound could lead to the identification of new targets for cancer therapy.
Synthesis Methods
N(alpha)-(N,N-Dimethylcarbamoyl)-alpha-azaornithine phenyl ester can be synthesized through a multistep process that involves the reaction of N-(tert-butoxycarbonyl)-L-ornithine with N,N-dimethylcarbamoyl chloride, followed by the reaction with phenyl chloroformate. The final product is obtained after purification by column chromatography.
Scientific Research Applications
N(alpha)-(N,N-Dimethylcarbamoyl)-alpha-azaornithine phenyl ester has been extensively studied for its potential applications in cancer research. ODC is overexpressed in many types of cancer, and its inhibition has been shown to have antitumor effects. This compound has been shown to be a potent inhibitor of ODC, and its antitumor effects have been demonstrated in vitro and in vivo.
properties
CAS RN |
142181-97-3 |
---|---|
Molecular Formula |
C13H20N4O3 |
Molecular Weight |
280.32 g/mol |
IUPAC Name |
phenyl N-(3-aminopropyl)-N-(dimethylcarbamoylamino)carbamate |
InChI |
InChI=1S/C13H20N4O3/c1-16(2)12(18)15-17(10-6-9-14)13(19)20-11-7-4-3-5-8-11/h3-5,7-8H,6,9-10,14H2,1-2H3,(H,15,18) |
InChI Key |
MQOBEEMDFNRXKY-UHFFFAOYSA-N |
SMILES |
CN(C)C(=O)NN(CCCN)C(=O)OC1=CC=CC=C1 |
Canonical SMILES |
CN(C)C(=O)NN(CCCN)C(=O)OC1=CC=CC=C1 |
Other CAS RN |
142181-97-3 |
synonyms |
N(alpha)-(N,N-dimethylcarbamoyl)-alpha-azaornithine phenyl ester NDCAOP |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.